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Compound of Interest

Compound Name: 4-Nitrophenyl salicylate

Cat. No.: B099920 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure and efficient laboratory

environment. This document provides immediate, essential safety and logistical information for

the proper management of 4-Nitrophenyl salicylate, including detailed operational and

disposal plans.

Quantitative Safety Data
The following table summarizes key safety and physical data for 4-Nitrophenyl salicylate,

critical for understanding its hazard profile and handling requirements.

Property Value Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

[1]

Signal Word Warning [1]

Molecular Formula C₁₃H₉NO₅

Molecular Weight 259.21 g/mol

Primary Hazards Irritant [2]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a structured workflow is crucial for minimizing exposure and ensuring safety

when working with 4-Nitrophenyl salicylate.

1. Preparation and Precautionary Measures:

Ventilation: Always handle 4-Nitrophenyl salicylate in a well-ventilated area, preferably

within a chemical fume hood.[3]

Personal Protective Equipment (PPE): Before handling, don the following mandatory PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) are required to prevent skin

contact.[4]

Eye Protection: Safety glasses with side shields or chemical safety goggles are essential

to protect from splashes.[4]

Body Protection: A standard laboratory coat must be worn to protect clothing and skin.[4]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

(e.g., N95 dust mask) is recommended.[5][6]

2. Handling and Experimental Use:

Avoid direct contact with skin, eyes, and clothing.[3]

Prevent the formation of dust and aerosols.

When preparing solutions, add 4-Nitrophenyl salicylate slowly to the solvent to avoid

splashing.[5]

Keep the container tightly closed when not in use.[7]

3. Post-Handling Procedures:

Hand Washing: Thoroughly wash hands with soap and water after handling the chemical,

even if gloves were worn.
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Decontamination: Clean the work area and any contaminated equipment after use.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[3]

Keep the container tightly sealed.[7]

Emergency First-Aid Measures
Immediate and appropriate first aid is critical in case of accidental exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.[7][8]

Skin Contact: Promptly wash the contaminated skin with plenty of soap and water.[8]

Remove contaminated clothing and wash it before reuse.[7] If skin irritation occurs, get

medical advice.[7]

Inhalation: Move the exposed person to fresh air at once.[8] If breathing is difficult, give

oxygen. If breathing has stopped, perform artificial respiration. Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention or call a poison control center.[9]

Disposal Plan
Proper disposal of 4-Nitrophenyl salicylate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect unused or waste 4-Nitrophenyl salicylate in a clearly labeled, sealed,

and compatible hazardous waste container.[4]

Liquid Waste: Collect any solutions containing 4-Nitrophenyl salicylate in a dedicated, leak-

proof, and clearly labeled hazardous aqueous waste container.[4]

Contaminated Materials: Any materials used to clean up spills or that are otherwise

contaminated (e.g., gloves, paper towels) should be placed in a designated hazardous waste
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container.

2. Container Management:

Do not mix 4-Nitrophenyl salicylate waste with other waste streams unless compatibility

has been confirmed.

Ensure all waste containers are accurately labeled with the full chemical name and

appropriate hazard warnings.[4]

3. Final Disposal:

Arrange for the disposal of all 4-Nitrophenyl salicylate waste through a licensed and

approved hazardous waste disposal company.[10]

Do not dispose of this chemical down the drain or in regular trash.[4]

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous liquid waste before the container is disposed of according to

institutional guidelines.[4]

Visual Workflow for Handling 4-Nitrophenyl
Salicylate
The following diagram illustrates the key procedural steps for the safe handling of 4-
Nitrophenyl salicylate from preparation to disposal.
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Workflow for Safe Handling of 4-Nitrophenyl Salicylate
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Caption: Procedural flow for safely handling 4-Nitrophenyl salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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